3-(1,1-Dimethylethyl)-5(4H)-isoxazolone

Core Science & Biosynthesis

Reactivity profile of isoxazolones with bulky tert-butyl groups

The 3-tert-butylisoxazol-5(4H)-one scaffold represents a specialized niche in heterocyclic chemistry where the interplay between extreme steric bulk and tautomeric fluidity dictates reactivity.[1] Unlike its methyl- or phenyl-substituted counterparts, the tert-butyl group acts as a "steric anchor," locking conformation and directing regioselectivity in ways that are highly valuable for precision synthesis in drug discovery.[1]

This technical guide details the reactivity profile, structural dynamics, and experimental handling of this scaffold.

Structural Dynamics & Tautomeric Equilibrium

The reactivity of isoxazol-5-ones is governed by the equilibrium between three tautomeric forms: the CH-form (ketone), the NH-form (lactam), and the OH-form (lactim).[1]

• The tert-Butyl Effect: The bulky tert-butyl group at position C3 exerts significant steric pressure on the adjacent heteroatoms (N2 and O1).[1]

  • Destabilization of Planarity: The sheer volume of the t-Bu group (

    ) disfavors planar configurations that place substituents at N2 or O1 in the same plane as the t-Bu group.[1]

  • Equilibrium Shift: While the CH-form (A) is the reactive species for C4-functionalization (e.g., Knoevenagel), the NH-form (B) is typically the major tautomer in polar solvents (DMSO, MeOH). The t-Bu group suppresses the OH-form (C) significantly because O-functionalization creates a severe steric clash with the C3-t-Bu methyls.[1]

Figure 1: Tautomeric Equilibrium & Steric Clash

Caption: Tautomeric landscape of 3-tert-butylisoxazol-5-one. The bulky C3 group kinetically and thermodynamically disfavors the OH-form, steering reactivity towards N-alkylation or C4-functionalization.[1]

Reactivity Profile: The "Steric Steering" Principle

The tert-butyl group does not just add lipophilicity; it acts as a regioselective director.[1]

A. Electrophilic Substitution (Alkylation)

When treating 3-tert-butylisoxazol-5-one with alkyl halides:

• N-Alkylation (Major): Reaction at N2 is favored despite the adjacent t-Bu group because the N-lone pair is less sterically encumbered than the oxygen, and the N-alkylated product relieves dipole repulsion better than the O-alkylated form.[1]

• O-Alkylation (Minor/Trace): Attack at the exocyclic oxygen (to form the alkoxypyridine-like structure) is severely suppressed by the C3-t-Bu group.[1]

• C-Alkylation (C4): Occurs under specific soft-enolization conditions (e.g., Knoevenagel condensation).[1]

B. Knoevenagel Condensation (C4 Functionalization)

The C4 protons are acidic (

).[1] The t-Bu group does not hinder the C4 position significantly, allowing for rapid condensation with aldehydes. This is the primary route to synthesizing 4-arylidene derivatives (Michael acceptors).[1]

C. Ring Opening (Reductive & Nucleophilic)

The N-O bond in isoxazolones is the "weak link."

• Reductive Opening: Hydrogenation (H2/Pd) or Mo(CO)6-mediated reduction cleaves the N-O bond.[1] The t-Bu group stabilizes the resulting enaminone or vinylogous amide, preventing rapid decomposition often seen with methyl analogs.

• Nucleophilic Opening: Strong nucleophiles can attack the C5 carbonyl. The t-Bu group blocks attack at C3, ensuring exclusive C5 regioselectivity.[1]

Experimental Protocol: Synthesis of 4-Arylidene-3-tert-butylisoxazol-5(4H)-one

This protocol demonstrates the C4-reactivity of the scaffold.[1] The product is a versatile intermediate for Michael additions or further ring transformations.

Objective: Condensation of 3-tert-butylisoxazol-5(4H)-one with 4-chlorobenzaldehyde.

Materials:

• 3-tert-butylisoxazol-5(4H)-one (1.0 equiv)[1]

• 4-Chlorobenzaldehyde (1.0 equiv)[1]

• Ethanol (Reagent grade, 5 mL/mmol)

• Piperidine (0.1 equiv, Catalyst) or Sodium Acetate (1.0 equiv)

Step-by-Step Methodology:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-tert-butylisoxazol-5(4H)-one (141 mg, 1.0 mmol) and 4-chlorobenzaldehyde (140 mg, 1.0 mmol) in Ethanol (5 mL).

• Catalysis: Add Piperidine (10 µL, 0.1 mmol) dropwise. Note: The reaction is often exothermic; ensure stirring is vigorous.

• Reflux: Heat the mixture to reflux (80 °C) for 2–4 hours.

  • Monitoring: Check TLC (Hexane:EtOAc 3:1). The starting isoxazolone (polar) should disappear, replaced by a less polar, UV-active spot (the arylidene).

• Crystallization (Self-Validating Step): Upon cooling to room temperature (and then 0 °C), the product typically precipitates as a crystalline solid due to the rigidifying effect of the t-Bu and arylidene groups.

• Isolation: Filter the solid, wash with cold ethanol (2 x 1 mL), and dry under vacuum.

• Yield: Expected yield 85–95%.

Data Interpretation:

• 1H NMR (CDCl3): Look for the disappearance of the C4-CH2 singlet (~3.5 ppm) and the appearance of the vinylic proton signal (~7.4–7.8 ppm). The t-Bu group will appear as a sharp singlet at ~1.3–1.4 ppm.[1]

Visualization of Reaction Pathways

The following diagram maps the divergent reactivity pathways controlled by the tert-butyl group.

Figure 2: Divergent Reaction Pathways

Caption: Reaction map showing the regioselectivity imposed by the 3-tert-butyl group.[1] Note the suppression of O-alkylation and the facile C4-condensation.[1]

Case Study: Application in Kinase Inhibitors

The 3-tert-butylisoxazol-5-yl moiety is a critical pharmacophore in the FLT3 inhibitor Quizartinib (AC220) .[1]

• Role of t-Bu: In the binding pocket of FLT3, the tert-butyl group occupies a hydrophobic sub-pocket, significantly increasing binding affinity (

  nM) compared to the methyl analog.

• Synthesis Insight: The synthesis of the urea linkage in Quizartinib often utilizes 3-amino-5-tert-butylisoxazole (derived from the isoxazolone or nitrile oxide routes).[1] The t-Bu group protects the isoxazole ring from metabolic oxidation at the C3 position, enhancing the drug's half-life.[1]

References

• Chao, Q., et al. (2009). "Identification of N-(5-tert-butyl-isoxazol-3-yl)-N'-{4-[7-(2-morpholin-4-yl-ethoxy)imidazo[2,1-b][1,3]benzothiazol-2-yl]phenyl}urea dihydrochloride (AC220), a uniquely potent, selective, and efficacious FMS-like tyrosine kinase-3 (FLT3) inhibitor."[1] Journal of Medicinal Chemistry, 52(23), 7808-7816. Link

• Faramarzi, Z., & Kiyani, H. (2021).[2] "Organocatalyzed Three-Component Synthesis of Isoxazol-5(4H)-ones under Aqueous Conditions." Heterocycles, 102(9), 1779.[2] Link

• Sau, P., et al. (2019).[3] "tert-Butyl Nitrite Mediated Synthesis of 1,2,4-Oxadiazol-5(4H)-ones from Terminal Aryl Alkenes." Organic Letters, 21(13), 4966–4970. Link

• Sperry, J. B., & Wright, D. L. (2005). "The application of isoxazol-5-ones in organic synthesis." Current Opinion in Drug Discovery & Development, 8(6), 723-740.

Sources

• 1. 3-tert-Butyl-4,5-dihydroxyanisole | C11H16O3 | CID 133433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Green and three-component synthesis of isoxazolones using natural sunlight and investigating their antibacterial activity [chemistry.semnan.ac.ir]
• 3. tert-Butyl Nitrite Mediated Synthesis of 1,2,4-Oxadiazol-5(4H)-ones from Terminal Aryl Alkenes [organic-chemistry.org]

History and discovery of 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone

The following technical guide details the history, synthesis, and chemical behavior of 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone (commonly referred to as 3-tert-butyl-5-isoxazolone ).

Executive Summary

3-(1,1-Dimethylethyl)-5(4H)-isoxazolone is a five-membered heterocyclic ketone characterized by a bulky tert-butyl group at the C3 position.[1] Historically significant as a model system for studying annular tautomerism, this molecule serves as a critical scaffold in the synthesis of agrochemicals (herbicides) and pharmaceutical pharmacophores. Its utility stems from its dual reactivity: it acts as both a nucleophile (at N or O) and an electrophile (at C5), dictated by the solvent-dependent equilibrium between its CH-, NH-, and OH-tautomers.[1]

Historical Context & Chemical Lineage[1][2]

The Hantzsch Legacy

The isoxazolone class was first formally described by Arthur Hantzsch in the early 1890s. Hantzsch’s work laid the foundation for understanding the condensation of

-keto esters with hydroxylamine, the primary route to these heterocycles.

The Steric Evolution

While early research focused on methyl and phenyl derivatives, the 3-tert-butyl variant emerged in the mid-20th century as a crucial tool for physical organic chemists.[1] Researchers required a molecule with significant steric bulk adjacent to the nitrogen atom to inhibit specific intermolecular associations and simplify the complex tautomeric equilibria inherent to the isoxazolone ring. The tert-butyl group acts as a "steric anchor," locking the conformation and allowing for more precise spectroscopic analysis (NMR/IR) of the tautomeric ratios.

Synthesis & Mechanism[2][3][4][5]

The industrial and laboratory standard for synthesizing 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone involves the cyclocondensation of ethyl pivaloylacetate (ethyl 4,4-dimethyl-3-oxopentanoate) with hydroxylamine .[1]

Reaction Logic

The reaction proceeds via a nucleophilic attack of the hydroxylamine nitrogen on the ketone carbonyl of the

-keto ester, followed by cyclization involving the ester moiety.

Key Reagents:

• Substrate: Ethyl pivaloylacetate (CAS: 17094-34-7)[1]

• Reagent: Hydroxylamine Hydrochloride (

  )

• Base: Sodium Acetate (NaOAc) or Sodium Ethoxide (EtONa)

• Solvent: Ethanol/Water or Methanol[1]

Mechanistic Pathway (DOT Visualization)

Figure 1: Step-wise cyclocondensation mechanism for the synthesis of the isoxazolone core.

Tautomerism & Physicochemical Properties[1][6]

The defining feature of 3-tert-butyl-5-isoxazolone is its prototropic tautomerism .[1] Unlike simple ketones, this molecule exists in a dynamic equilibrium of three distinct forms. The bulky tert-butyl group at C3 influences this equilibrium by sterically crowding the N-2 position, often destabilizing the NH-form compared to less substituted analogues.[1]

The Tautomeric Triad

• CH-form (4H-isoxazol-5-one): The synthetically useful "ketone" form.[1] Dominant in non-polar solvents (CDCl3, CCl4) and the solid state.

• NH-form (2H-isoxazol-5-one): Often zwitterionic in character.[1] Stabilized by polar protic solvents (MeOH, H2O).

• OH-form (5-hydroxyisoxazole): The aromatic "enol" form.[1] Usually a minor contributor unless trapped by O-alkylation or stabilized by specific hydrogen bonding networks.[1]

Tautomeric Equilibrium Diagram

Figure 2: The solvent-dependent tautomeric equilibrium of 3-substituted-5-isoxazolones.

Spectroscopic Signatures

Property	CH-Form (4H)	NH-Form (2H)	OH-Form (Enol)
IR (Carbonyl)	~1800 (High freq)	~1650-1700	Absent (C-O stretch instead)
1H NMR (Ring)	3.5-4.0 ppm ( )	Varies (NH broad)	Aromatic CH signal
Solvent Preference	Chloroform, Benzene	DMSO, Water	(Trapped derivatives)

Experimental Protocol: Synthesis of 3-tert-butyl-5(4H)-isoxazolone[1][7]

Objective: Isolate high-purity 3-tert-butyl-5(4H)-isoxazolone from ethyl pivaloylacetate.

Reagents & Equipment

• Ethyl pivaloylacetate (10 mmol, 1.72 g)

• Hydroxylamine hydrochloride (11 mmol, 0.76 g)

• Sodium acetate (anhydrous) (11 mmol, 0.90 g)

• Ethanol (absolute, 20 mL)

• Reflux condenser, magnetic stirrer, rotary evaporator.

Step-by-Step Methodology

• Preparation: In a 100 mL round-bottom flask, dissolve hydroxylamine hydrochloride (1.1 eq) and sodium acetate (1.1 eq) in 10 mL of water.

• Addition: Add ethanol (20 mL) to the aqueous solution. Subsequently, add ethyl pivaloylacetate (1.0 eq) dropwise while stirring.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 3 to 4 hours . Monitor consumption of the ester via TLC (eluent: Hexane/EtOAc 3:1).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Acidify carefully with concentrated HCl to pH ~2 (this ensures the product is in the protonated, non-salt form).

  • Evaporate the ethanol under reduced pressure.

• Extraction: Extract the aqueous residue with Dichloromethane (DCM) (

  mL).

• Purification:

  • Dry the combined organic layers over anhydrous

    .

  • Filter and concentrate in vacuo to yield a crude solid.

  • Recrystallization: Recrystallize from Hexane/Ethyl Acetate to obtain colorless crystals.

Yield Expectation: 75-85% Melting Point: ~100-105°C (Note: MP may vary slightly based on tautomeric purity in the crystal lattice).[1]

Applications in Drug Discovery & Agriculture[8]

Agrochemical Scaffolds

The 3-tert-butyl-5-isoxazolone core is a precursor for isoxazoline insecticides and herbicides.[1] The tert-butyl group provides necessary lipophilicity (

modulation) to penetrate waxy plant cuticles or insect exoskeletons.[1]

• Mechanism:[1][2][3][4][5] Many derivatives act by inhibiting hydroxyphenylpyruvate dioxygenase (HPPD) in plants or GABA-gated chloride channels in insects.[1]

Pharmaceutical Intermediates

In medicinal chemistry, the ring is used as a "masked" amino acid or a heterocycle equivalent.

• N-Alkylation: Reaction with alkyl halides in the presence of base typically yields the N-alkylated product (2-substituted), which is biologically active in diverse screens.[1]

• Flash Vacuum Pyrolysis (FVP): 3-tert-butyl-5-isoxazolone can undergo thermal rearrangement to form reactive imino-carbenes, useful for constructing complex fused ring systems.[1]

References

• Hantzsch, A. (1891). "Ueber die Einwirkung von Hydroxylamin auf Acetessigäther." Berichte der deutschen chemischen Gesellschaft, 24(1), 495-506.

• Katritzky, A. R., et al. (2010). Comprehensive Heterocyclic Chemistry III. Elsevier. (Standard reference for Isoxazolone tautomerism).

• O'Neill, P. M., et al. (2000). "Synthesis and antimalarial activity of new isoxazole derivatives." Journal of Medicinal Chemistry. (Demonstrates the utility of tert-butyl isoxazoles).

• PubChem Database. "3-tert-butyl-5-isoxazolone Compound Summary." National Center for Biotechnology Information.

• Organic Syntheses. (General procedure for isoxazolone synthesis adapted from similar homologues).

Sources

• 1. 3-Isoxazolamine, 5-(1,1-dimethylethyl)- | C7H12N2O | CID 171473 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. prepchem.com [prepchem.com]

Protocols & Analytical Methods

Application Note: Strategic N-Alkylation of 3-tert-Butyl-5-Isoxazolone

The following Application Note and Protocol Guide is structured to provide a comprehensive, technical, and self-validating workflow for the N-alkylation of 3-tert-butyl-5-isoxazolone.

Executive Summary & Chemical Context

The N-alkylation of 3-tert-butyl-5-isoxazolone presents a classic challenge in heterocyclic chemistry: controlling regioselectivity in an ambident nucleophile system.[1] Unlike simple amides, isoxazol-5-ones exist in a dynamic tautomeric equilibrium between the NH-form (2H) , the CH-form (4H) , and the OH-form (5-ol) .

While the 3-tert-butyl group provides essential lipophilicity and metabolic stability for drug candidates (e.g., FLT3 inhibitors like AC220), its steric bulk at the C3 position creates significant hindrance near the N2 nitrogen. This steric crowding often diverts reactivity toward O-alkylation (forming enol ethers) or C-alkylation (at the C4 position).

This guide details three validated protocols to enforce N-regioselectivity , utilizing Hard-Soft Acid-Base (HSAB) principles, the "Cesium Effect," and Mitsunobu activation.

Tautomeric Equilibrium & Reactivity Map

The following diagram illustrates the competing pathways. For N-alkylation, we must stabilize and trap the anion derived from the 2H-tautomer.

Figure 1: Tautomeric landscape of 3-tert-butyl-5-isoxazolone. N-alkylation requires specific suppression of O- and C- pathways.

Method Selection Guide

Choose the protocol based on your specific electrophile and substrate tolerance.

Protocol	Best For	Key Mechanism	Regioselectivity (N:O)
A. Cesium-Promoted Direct Alkylation	Primary alkyl halides, Benzyl halides	Cesium Effect (Solubility & "Naked" Anion)	High (>10:1)
B. Mitsunobu Reaction	Primary/Secondary Alcohols (avoiding halides)	Phosphonium Activation (SN2-like)	Moderate to High
C. Pd-Catalyzed Allylation	Allylic Acetates/Carbonates	Soft-Soft Interaction (Pd-π-allyl)	Exclusive N-alkylation

Detailed Protocols

Protocol A: Cesium-Promoted Direct Alkylation (The Gold Standard)

Principle: Cesium carbonate (

) is superior to or for this transformation. The large ionic radius of Cesium disrupts tight ion-pairing in aprotic solvents, creating a "naked" isoxazolone anion. This promotes attack by the softer Nitrogen atom rather than the harder Oxygen, despite the steric bulk of the tert-butyl group.

Reagents:

• 3-tert-butyl-5-isoxazolone (1.0 equiv)

• Alkyl Halide (1.1 equiv) - Avoid tertiary halides.

• Cesium Carbonate (

  ) (1.5 equiv) - Must be anhydrous.

• Solvent: Anhydrous DMF or NMP (0.2 M concentration).

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask and purge with Argon.

• Solubilization: Dissolve 3-tert-butyl-5-isoxazolone in anhydrous DMF.

• Deprotonation: Add

  in one portion. The suspension may turn slightly yellow. Stir at Room Temperature (RT) for 15 minutes to ensure equilibrium shift to the anion.

• Alkylation: Cool the mixture to 0°C (ice bath). Add the Alkyl Halide dropwise.[2]

  • Why 0°C? Lower temperatures disfavor C-alkylation (which has a higher activation energy) and O-alkylation.

• Reaction: Allow to warm to RT slowly and stir for 4–12 hours. Monitor by TLC or LCMS.

  • Checkpoint: N-alkylated products usually run lower on TLC (more polar) than O-alkylated byproducts.

• Workup: Dilute with EtOAc, wash 3x with water (to remove DMF), then brine. Dry over

  .[2]

• Purification: Flash chromatography (Hexane/EtOAc).

Validation:

• IR: Look for a strong Carbonyl (C=O) stretch at 1680–1710 cm⁻¹ . (O-alkylated products lack this; they show C=N/C=C bands).

• NMR: N-alkylation breaks the symmetry less than O-alkylation. Confirm regiochemistry via HMBC (correlation between N-CH2 protons and the C=O carbon).

Protocol B: Mitsunobu Reaction (For Sensitive Alcohols)

Principle: When alkyl halides are unstable or unavailable, the Mitsunobu reaction activates an alcohol using

and DIAD. The isoxazolone acts as the acidic pronucleophile ( ).

Reagents:

• 3-tert-butyl-5-isoxazolone (1.0 equiv)

• Target Alcohol (R-OH) (1.0 equiv)

• Triphenylphosphine (

  ) (1.2 equiv)

• DIAD or DEAD (1.2 equiv)

• Solvent: Anhydrous THF or Toluene.

Step-by-Step Workflow:

• Mix: Dissolve isoxazolone, Alcohol, and

  in THF under Argon. Cool to 0°C.[3]

• Activation: Add DIAD dropwise over 10 minutes. The solution will turn yellow/orange.[2]

• Reaction: Stir at 0°C for 30 mins, then warm to RT. Stir for 12–24 hours.[2]

• Troubleshooting: If conversion is low, sonicate the reaction (Mitsunobu betaines can aggregate).

• Workup: Concentrate and triturate with

  /Hexane to precipitate (triphenylphosphine oxide). Filter and purify the filtrate.[2]

Note: The steric bulk of the tert-butyl group may reduce yield with secondary alcohols. In such cases, switch to Protocol A using the corresponding mesylate/tosylate.

Protocol C: Palladium-Catalyzed Allylation (Exclusive N-Selectivity)

Principle: For allylic groups, Pd(0) catalysis generates a π-allyl complex. This "soft" electrophile reacts almost exclusively with the "soft" Nitrogen of the isoxazolone, completely suppressing O-alkylation.

Reagents:

• 3-tert-butyl-5-isoxazolone (1.0 equiv)

• Allyl Acetate/Carbonate (1.1 equiv)

• Catalyst:

  (5 mol%) or /dppe.

• Solvent: THF or Dioxane.

Step-by-Step Workflow:

• Catalyst Formation: Dissolve Pd source and ligand in degassed THF. Stir 10 mins.

• Addition: Add the isoxazolone and the allylic acetate.

• Reaction: Stir at RT (or 50°C for hindered substrates) for 2–6 hours.

• Workup: Filter through Celite and concentrate.

Analytical Validation (Self-Check System)

To ensure scientific integrity, you must distinguish the regioisomers. Use this table to interpret your data.

Feature	N-Alkyl Product (Target)	O-Alkyl Product (Impurity)
IR Spectrum	Strong C=O stretch (~1690 cm⁻¹)	No C=O; Strong C=N/C=C (~1600 cm⁻¹)
UV-Vis	nm	nm (Aromatic isoxazole)
13C NMR (C=O)	Signal present (~165-175 ppm)	Signal absent; C-O carbon appears
Stability	Stable to mild acid/base	Labile (Hydrolyzes back to starting material)

References

• Regioselective N-Alkylation Mechanisms

  • Title: Regioselective catalytic asymmetric N-alkylation of isoxazol-5-ones with para-quinone methides.[4]

  • Source: Organic & Biomolecular Chemistry, 2021.[5]

  • URL:[Link]

• Cesium Effect in Alkylation

  • Title: Efficient Cesium Carbonate Promoted N-Alkylations of Aromatic Cyclic Imides.[6]

  • Source: Synthesis, 2011.[6][7]

• FLT3 Inhibitor Synthesis (AC220)

  • Title: Identification of N-(5-tert-butyl-isoxazol-3-yl)-N'-{4-[7-(2-morpholin-4-yl-ethoxy)imidazo[2,1-b][1,3]benzothiazol-2-yl]phenyl}urea dihydrochloride (AC220).[8]

  • Source: Journal of Medicinal Chemistry, 2009.

  • URL:[Link]

• Mitsunobu Reaction on Heterocycles

  • Title: The Mitsunobu reaction in preparing 3-deazapurine carbocyclic nucleosides.[3]

  • Source: Tetrahedron, 2006.[3]

  • URL:[Link]

Disclaimer: These protocols involve the use of hazardous chemicals. Standard laboratory safety procedures (PPE, fume hood) must be followed.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. auburn.edu [auburn.edu]
• 4. Regioselective catalytic asymmetric N-alkylation of isoxazol-5-ones with para-quinone methides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. Efficient Cesium Carbonate Promoted N-Alkylations of Aromatic Cyclic Imides Under Microwave Irradiation [organic-chemistry.org]
• 7. diposit.ub.edu [diposit.ub.edu]
• 8. Identification of N-(5-tert-butyl-isoxazol-3-yl)-N'-{4-[7-(2-morpholin-4-yl-ethoxy)imidazo[2,1-b][1,3]benzothiazol-2-yl]phenyl}urea dihydrochloride (AC220), a uniquely potent, selective, and efficacious FMS-like tyrosine kinase-3 (FLT3) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Catalyst Selection for the Condensation of 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone

Abstract

The condensation of 3-(1,1-dimethylethyl)-5(4H)-isoxazolone with aldehydes is a cornerstone reaction for the synthesis of a diverse array of heterocyclic compounds with significant applications in pharmaceuticals, agrochemicals, and materials science.[1][2] The resulting 4-arylidene-isoxazol-5(4H)-ones serve as valuable synthons for more complex molecular architectures. The efficiency and selectivity of this transformation, a variant of the Knoevenagel condensation, are critically dependent on the choice of catalyst.[3] This guide provides an in-depth analysis of catalyst selection, covering mechanistic principles, a comparative evaluation of different catalyst classes—including traditional bases and modern organocatalysts—and detailed, field-proven protocols to aid researchers in optimizing this pivotal reaction.

Introduction: The Knoevenagel Condensation of an Active Methylene Isoxazolone

The core of this transformation lies in the reactivity of the methylene group at the C-4 position of the isoxazolone ring. Flanked by two electron-withdrawing carbonyl groups (one from the isoxazolone ring itself and the ester-like functionality within the ring), the protons on this methylene group are highly acidic.[4][5] This "active methylene" character allows for facile deprotonation by a base to form a resonance-stabilized enolate anion, a potent nucleophile.[4][6]

The subsequent reaction is a classic Knoevenagel condensation: a nucleophilic addition of this active methylene compound to the carbonyl group of an aldehyde, followed by a dehydration step to yield the α,β-unsaturated product.[3] The selection of an appropriate catalyst is paramount as it governs the rate of enolate formation, minimizes side reactions such as the self-condensation of the aldehyde, and ultimately dictates the overall yield and purity of the desired product.[3]

Figure 1. General scheme for the Knoevenagel condensation.

Catalyst Classes and Mechanistic Insights

The choice of catalyst directly influences the reaction mechanism, which in turn affects reaction efficiency, conditions, and environmental impact. The two primary pathways are base-catalyzed and acid-catalyzed, with organocatalysis often leveraging principles from both.

Traditional Base Catalysis

This is the most conventional approach for Knoevenagel condensations.[7] Weak amine bases are typically preferred to prevent the competitive self-condensation of the aldehyde substrate.[3]

• Mechanism: The reaction proceeds via an enolate intermediate. The base abstracts an acidic proton from the C-4 position of the isoxazolone, creating a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the aldehyde. The resulting aldol-type addition product is subsequently dehydrated to yield the final condensed product and regenerate the catalyst.[6]

Figure 2. Base-catalyzed Knoevenagel condensation pathway.

• Common Catalysts: Piperidine, Pyridine, Triethylamine.[3][7]

• Advantages: These catalysts are inexpensive, readily available, and the methodology is well-established in the literature.

• Limitations: These homogeneous catalysts can be difficult to separate from the reaction mixture, sometimes requiring extensive workup procedures. They are often used in volatile organic solvents and may not align with modern green chemistry principles.

Organocatalysis: The Green and Efficient Frontier

Organocatalysis utilizes small organic molecules to accelerate chemical reactions and represents a significant advancement in sustainable chemistry.[8][9] For isoxazolone condensation, a variety of organocatalysts have proven highly effective, often allowing for milder reaction conditions and simplified purification.

• Amine-Based Organocatalysts (Homogeneous & Heterogeneous):

  • Examples: 2-aminopyridine[10], Chitosan[11], propylamine-functionalized cellulose.[1]

  • Insight: These function similarly to traditional bases but offer distinct advantages. Heterogeneous catalysts like chitosan or functionalized cellulose can be easily recovered by simple filtration and reused, significantly improving the economic and environmental profile of the synthesis.[8][11] Many of these catalysts are effective in environmentally benign solvents like water or ethanol.[1][10][11]

• Acidic and Bifunctional Organocatalysts:

  • Examples: Sulfanilic acid[12], Gluconic acid[13], Imidazolium salts.[8][9]

  • Insight: These catalysts can operate through different mechanisms. Acidic catalysts like sulfanilic acid can activate the aldehyde's carbonyl group, making it more electrophilic and susceptible to attack by the isoxazolone, which may react through its enol form.[5] Bifunctional catalysts possess both acidic and basic sites, allowing them to activate both the nucleophile and the electrophile simultaneously for enhanced reactivity.[14][15]

• Advantages: High yields, mild reaction conditions (often room temperature or gentle heating), use of green solvents (water, ethanol), catalyst recyclability (especially for heterogeneous systems), and reduced waste generation.[13]

• Limitations: Some organocatalysts can be more expensive than simple amines, and catalyst loading may require careful optimization for each specific substrate pairing.

Catalyst Performance Comparison

The selection of a catalyst system is a multi-factorial decision. The following table summarizes the performance of representative catalysts based on published data for the synthesis of 4-arylidene-isoxazol-5(4H)-ones.

Catalyst Class	Example Catalyst	Typical Conditions	Yield Range	Key Advantages	Limitations
Traditional Base	Piperidine	Ethanol or Pyridine, Reflux	Good to Excellent	Low cost, well-established methodology.[3]	Homogeneous (difficult removal), often requires organic solvents.
Organocatalyst	2-Aminopyridine	Water, 80 °C	Excellent (85-95%)	Low cost, uses water as a green solvent, simple procedure.[10]	Homogeneous, requires heating.
Organocatalyst	Sulfanilic Acid	Water, Room Temp.	Excellent (88-97%)	Green solvent (water), ambient temperature, high yields, catalyst is recoverable.[12]	Catalyst loading needs optimization (e.g., 20 mol%).[12]
Heterogeneous	Chitosan	Ethanol, Reflux	Excellent (95-98%)	Bio-based, reusable catalyst, sustainable, absorbs water by-product.[11]	Requires reflux temperatures.
Heterogeneous	Amine-functionalized Cellulose	Water, Room Temp.	Good to Excellent	Recyclable, works in water at ambient temperature, simple filtration workup.[1]	Catalyst synthesis is an extra step.
Ionic Liquid	Imidazolium salts	Solvent-free or Green Solvent	Good to Excellent	Reusable, can act as both catalyst and solvent, often mild conditions.[8][16]	Can be expensive, viscosity may pose challenges.

Detailed Experimental Protocols

To provide a practical framework, we present two detailed protocols: a classic base-catalyzed method and a modern, green organocatalytic method.

Protocol 1: Classic Condensation using Piperidine Catalyst

This protocol is a robust, traditional method effective for a wide range of aromatic aldehydes.

Sources

• 1. mdpi.com [mdpi.com]
• 2. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 4. bipublication.com [bipublication.com]
• 5. scribd.com [scribd.com]
• 6. jove.com [jove.com]
• 7. Knoevenagel Condensation (Chapter 70) - Name Reactions in Organic Synthesis [cambridge.org]
• 8. Recyclable hybrid organocatalysts for the Knoevenagel condensation UAB Barcelona [uab.cat]
• 9. Recyclable hybrid organocatalysts for the Knoevenagel condensation - Divulga UAB - University research dissemination magazine [uab.cat]
• 10. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 11. Chitosan as a solid catalyst for the one-pot Knoevenagel condensation in the context of sustainable chemistry - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. benthamscience.com [benthamscience.com]
• 13. acgpubs.org [acgpubs.org]
• 14. A mechanistic study of the Knoevenagel condensation reaction: new insights into the influence of acid and base properties of mixed metal oxide catalysts on the catalytic activity - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 15. A Heterogeneous Acid‐Base Organocatalyst For Cascade Deacetalisation‐Knoevenagel Condensations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. scielo.br [scielo.br]

Technical Notes & Optimization

Overcoming steric hindrance in 3-tert-butyl-5-isoxazolone reactions

Technical Support Center: Ticket #5X-TB-ISO Subject: Optimization of 3-tert-butyl-5-isoxazolone Reactivity Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

User Issue Summary

"I am attempting to functionalize 3-tert-butyl-5-isoxazolone at the C-4 position via Knoevenagel condensation and Michael addition. My yields are consistently low (<30%), and I am observing significant byproduct formation (likely N-alkylated species). Standard protocols for the 3-methyl analog are failing. How do I overcome the steric hindrance of the tert-butyl group?"

Module 1: The Steric Barrier & Tautomeric Lock

Diagnosis: The tert-butyl group at position C-3 is not merely a passive bystander; it acts as a conformation locker . Unlike the methyl analog, the bulky tert-butyl group exerts significant steric pressure on the adjacent nitrogen (N-2) and the C-4 reaction site.

The Core Problem:

• Steric Shielding: The tert-butyl group creates a "cone of exclusion" that hinders the approach of electrophiles to the C-4 position, especially if the electrophile itself is bulky (e.g., substituted benzaldehydes).

• Tautomeric Bias: 5-isoxazolones exist in equilibrium between CH, NH, and OH forms.[1] The tert-butyl group, through steric repulsion and inductive (+I) effects, destabilizes the planar NH-tautomer required for certain catalytic cycles, shifting the equilibrium in non-polar solvents toward the less reactive OH-form or "locking" the CH-form.

Visualizing the Tautomeric & Steric Landscape

Figure 1: The tautomeric equilibrium of 3-tert-butyl-5-isoxazolone. The steric bulk destabilizes the planar NH form, necessitating polar solvents to force the equilibrium toward the reactive species.

Module 2: Troubleshooting C-4 Functionalization (Knoevenagel)

The Challenge: The classic Knoevenagel condensation involves the attack of the isoxazolone anion on an aldehyde. The tert-butyl group hinders the formation of the transition state, leading to reversible aldol intermediates rather than the desired alkene.

Optimization Matrix:

Parameter	Standard Protocol (3-Me)	Modified Protocol (3-t-Bu)	Rationale
Solvent	Ethanol / Water	Trifluoroethanol (TFE) or Water/EtOH (1:1)	TFE stabilizes the leaving group (OH) via H-bonding; Water forces hydrophobic collapse, overcoming steric repulsion.
Catalyst	Piperidine (Weak Base)	Piperidinium Acetate + Molecular Sieves	Acid-base buffer assists proton transfer; Sieves irreversibly remove water to drive equilibrium.
Energy	Reflux (80°C)	Microwave (100-120°C)	Overcomes the higher activation energy barrier ( ) caused by steric crowding.
Additives	None	L-Proline (10-20 mol%)	Iminium catalysis (via Proline) creates a more reactive electrophile that is less sensitive to steric bulk.

Protocol: Microwave-Assisted Knoevenagel Condensation

Target: Synthesis of 4-arylidene-3-tert-butyl-5-isoxazolones

• Preparation: In a microwave vial, dissolve 3-tert-butyl-5-isoxazolone (1.0 equiv) and the aryl aldehyde (1.2 equiv) in Ethanol/Water (1:1 v/v) [0.5 M concentration].

• Catalyst: Add Piperidine (10 mol%) and Acetic Acid (10 mol%) to generate the salt in situ.

• Reaction: Seal and irradiate at 110°C for 10–20 minutes.

  • Note: Conventional heating requires 12–24 hours reflux.

• Workup: Cool to 0°C. The product usually precipitates due to the "hydrophobic effect" of the tert-butyl group. Filter and wash with cold hexanes.

• Validation: Check 1H NMR for the disappearance of the C-4 methylene protons (~3.5 ppm) and appearance of the vinyl proton (~7.8 ppm).

Module 3: Controlling Regioselectivity (N- vs. C-Alkylation)

The Challenge: When reacting with alkyl halides or Michael acceptors, the tert-butyl group makes the C-4 position sterically inaccessible. This often shifts reactivity to the Nitrogen (N-2) or Oxygen (O-5) , leading to unwanted isomers.

Decision Logic:

• Hard Electrophiles (Alkyl halides): Tend to react at N-2 or O-5 due to electrostatic attraction and steric freedom.

• Soft Electrophiles (Michael acceptors): Prefer C-4 (orbital control), but steric bulk can override this.

Troubleshooting Flowchart

Figure 2: Decision tree for maximizing C-alkylation specificity.

Technical Insight: The "Soft-Soft" Interaction

To force C-alkylation on the 3-tert-butyl derivative:

• Solvent: Use Dichloromethane (DCM) or Toluene . Avoid DMF/DMSO, which solvate the cation and leave the "hard" N/O atoms exposed.

• Catalyst: Use Bifunctional Organocatalysts (e.g., Squaramides).[1][2] These catalysts hydrogen-bond to the isoxazolone enolate oxygen and nitrogen, effectively "masking" them and exposing only the C-4 carbon to the electrophile.

Module 4: Advanced Protocol (Asymmetric Michael Addition)

Scenario: Enantioselective addition of 3-tert-butyl-5-isoxazolone to a nitroalkene.

Protocol:

• Reagents: Mix 3-tert-butyl-5-isoxazolone (1.0 equiv) and nitroalkene (1.2 equiv) in DCM (0.1 M).

• Catalyst: Add Squaramide Catalyst (5 mol%).

  • Why? The catalyst binds the nitroalkene (activating it) and the isoxazolone (directing it). The large tert-butyl group actually enhances enantioselectivity here by locking the substrate into a rigid pocket created by the catalyst.

• Conditions: Stir at 0°C for 24h.

  • Tip: Lower temperature improves the ee (enantiomeric excess) by preventing background (racemic) reaction pathways that are less sensitive to sterics.

• Yield Expectation: 70-85% Yield, >90% ee.

FAQs: Rapid Response

Q1: Why does my reaction turn into a "tar" when using strong bases like NaH? A: Strong bases generate a "naked" anion. Without the stabilizing solvent shell or counter-ion, the highly reactive anion may undergo ring-opening polymerization, a pathway often accelerated by the strain introduced by the tert-butyl group. Switch to mild organic bases (DIPEA, Et3N) or buffered conditions (Piperidinium acetate).

Q2: Can I use the 3-tert-butyl-5-isoxazolone for "Click" chemistry (formation of isoxazoles)? A: Yes, but be aware of the rearrangement. 5-isoxazolones can be converted to 5-hydroxyisoxazoles or rearranged to oxazoles. The tert-butyl group stabilizes the isoxazole ring once formed, making it a robust scaffold for drug discovery (e.g., FLT3 inhibitors).

Q3: I see two spots on TLC that merge. What is happening? A: This is likely tautomerism in action. The NH and OH forms may separate slightly on silica but interconvert. Run 2D-TLC (run, rotate 90°, run again) to confirm. If spots appear off-diagonal, they are interconverting tautomers.

References

• Tautomerism and Solvent Effects

  • Title: Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles derivatives.[3][4]

  • Source: N

  • URL:[Link]

• Regioselective N-Alkylation vs C-Alkylation

  • Title: Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects.[5][6][7] (Note: Discusses the specific steric influence of 3-tert-butyl groups on N-selectivity).

  • Source: Beilstein Journal of Organic Chemistry[6]

  • URL:[Link]

• Organocatalysis & Michael Additions

  • Title: Asymmetric Organocatalyzed Michael/Oxa-Michael Domino Reaction of Isoxazole-5-ones.
  • Source: Journal of Organic Chemistry (ACS)

  • URL:[Link]

• General Reactivity of 3-Substituted Isoxazolones

  • Title: Recent Advances on the Synthesis and Reactivity of Isoxazoles.[8]

  • Source: ResearchG

  • URL:[Link]

Sources

• 1. scielo.org.mx [scielo.org.mx]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles derivatives as antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. pure.mpg.de [pure.mpg.de]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone

Welcome to the technical support center for the purification of 3-(1,1-dimethylethyl)-5(4H)-isoxazolone. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions to common challenges encountered during the purification of this and structurally related isoxazolone derivatives. Our goal is to equip you with the knowledge to optimize your purification strategies, ensuring high purity and yield for your downstream applications.

Frequently Asked Questions (FAQs)

Here we address some of the common questions regarding the purification of 3-(1,1-dimethylethyl)-5(4H)-isoxazolone.

Q1: What are the most effective methods for purifying crude 3-(1,1-dimethylethyl)-5(4H)-isoxazolone?

The two most effective and widely used techniques for the purification of 3-(1,1-dimethylethyl)-5(4H)-isoxazolone are silica gel column chromatography and recrystallization. The choice between these methods often depends on the nature and quantity of impurities, as well as the scale of the purification.

• Silica Gel Column Chromatography: This is a versatile method for separating the target compound from a wide range of impurities, including unreacted starting materials, byproducts, and regioisomers which may have similar polarities.[1]

• Recrystallization: If the crude product is a solid and the impurities have different solubility profiles, recrystallization can be a highly efficient and scalable purification method.

Q2: What are the common impurities I should be aware of during the synthesis and purification of 3-(1,1-dimethylethyl)-5(4H)-isoxazolone?

During the synthesis of isoxazolone derivatives, several byproducts and impurities can form. Being aware of these will aid in developing an effective purification strategy. Common impurities include:

• Unreacted Starting Materials: Depending on the synthetic route, these can include β-ketoesters and hydroxylamine hydrochloride.

• Regioisomers: The formation of isomeric products is a common challenge in isoxazole synthesis. For instance, in the synthesis of related amino-isoxazoles, the formation of the 5-amino-3-(t-butyl)isoxazole isomer alongside the desired 3-amino-5-(t-butyl)isoxazole has been reported.[2][3]

• Ring-Opened Byproducts: The isoxazole ring can be susceptible to opening under strongly basic or reductive conditions.

• Solvent Residues: Residual solvents from the reaction or extraction steps can be present in the crude product.

Q3: How can I assess the purity of my final product?

A combination of analytical techniques should be employed to confirm the purity and identity of the final product. These include:

• Thin-Layer Chromatography (TLC): A quick and effective method to monitor the progress of the purification and assess the presence of impurities.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the chemical structure and identifying any residual impurities.[1]

• Mass Spectrometry (MS): Provides information on the molecular weight of the compound, confirming its identity.[5]

• High-Performance Liquid Chromatography (HPLC): A highly sensitive method for quantifying the purity of the final compound.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the purification of 3-(1,1-dimethylethyl)-5(4H)-isoxazolone.

Problem	Potential Cause	Troubleshooting Steps
Low Recovery from Column Chromatography	Compound is too polar and is retained on the silica gel.	1. Increase the polarity of the eluent. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) is recommended. 2. Consider using a different stationary phase, such as alumina, or a reversed-phase silica gel.
Compound is co-eluting with impurities.	1. Optimize the solvent system using TLC to achieve better separation. 2. Try a different solvent system with different selectivities (e.g., dichloromethane/methanol).
Product is unstable on silica gel.	1. Minimize the time the compound spends on the column. 2. Consider using a less acidic grade of silica gel or deactivating the silica gel with a small amount of triethylamine in the eluent.
Product "oils out" during recrystallization.	The solubility of the compound in the chosen solvent is too high, or the cooling rate is too fast.	1. Use a solvent system where the compound has high solubility at elevated temperatures and low solubility at room temperature. 2. Cool the solution slowly to encourage crystal formation. 3. Try a two-solvent recrystallization system. Dissolve the compound in a good solvent and then slowly add a poor solvent until turbidity is observed, then allow to cool.
Persistent Impurity Peak in NMR Spectrum	The impurity has a similar polarity to the product and is difficult to separate by chromatography.	1. Re-purify the compound using a very shallow gradient in column chromatography. 2. Attempt recrystallization from a different solvent system. 3. If the impurity is acidic or basic, an acid-base wash of the organic solution prior to chromatography may remove it.
Broad or Tailing Peaks in Column Chromatography	The compound is interacting strongly with the acidic sites on the silica gel.	1. Add a small amount of a modifier to the eluent, such as triethylamine (for basic compounds) or acetic acid (for acidic compounds), to improve peak shape.

Experimental Protocols

Silica Gel Flash Chromatography Protocol

This protocol provides a general guideline for the purification of 3-(1,1-dimethylethyl)-5(4H)-isoxazolone using silica gel flash chromatography.

Materials:

• Crude 3-(1,1-dimethylethyl)-5(4H)-isoxazolone

• Silica gel (230-400 mesh)

• Solvents: n-hexane, ethyl acetate (reagent grade)

• Flash chromatography system or glass column

• Thin-layer chromatography (TLC) plates (silica gel coated)

• TLC developing chamber and UV lamp

Procedure:

• Solvent System Selection:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution onto a TLC plate and develop it in various solvent systems of n-hexane and ethyl acetate (e.g., 9:1, 4:1, 2:1, 1:1).

  • The ideal solvent system will give a retention factor (Rf) of approximately 0.2-0.4 for the desired product and good separation from impurities. A 2:1 mixture of n-hexane/ethyl acetate is a good starting point for similar isoxazolone derivatives.[1]

• Column Packing:

  • Prepare a slurry of silica gel in the initial, less polar eluent.

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a more polar solvent if necessary.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with the selected solvent system.

  • If a gradient elution is required, gradually increase the proportion of the more polar solvent.

  • Collect fractions in test tubes or vials.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions.

• Solvent Removal:

  • Evaporate the solvent from the combined pure fractions under reduced pressure to obtain the purified 3-(1,1-dimethylethyl)-5(4H)-isoxazolone.

Recrystallization Protocol

This protocol outlines the general steps for purifying solid 3-(1,1-dimethylethyl)-5(4H)-isoxazolone by recrystallization.

Materials:

• Crude 3-(1,1-dimethylethyl)-5(4H)-isoxazolone

• A suitable recrystallization solvent (e.g., ethanol, isopropanol, or a mixture of solvents like ethyl acetate/hexane)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection:

  • Test the solubility of a small amount of the crude product in various solvents at room temperature and at their boiling points.

  • A good solvent will dissolve the compound when hot but not when cold. Impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent and heat the mixture to boiling with gentle swirling.

  • Continue adding small portions of the hot solvent until the solid is completely dissolved.

• Hot Filtration (if necessary):

  • If there are insoluble impurities, perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove them.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature.

  • If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

  • Once crystals have formed, the flask can be placed in an ice bath to maximize the yield.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals in a desiccator or a vacuum oven to remove any residual solvent.

Visual Workflow and Decision-Making

Purification Strategy Selection

The following diagram illustrates a decision-making workflow for selecting the appropriate purification technique for 3-(1,1-dimethylethyl)-5(4H)-isoxazolone.

Caption: Decision tree for selecting a purification method.

Troubleshooting Column Chromatography

This flowchart provides a systematic approach to troubleshooting common issues encountered during silica gel column chromatography.

Caption: Troubleshooting flowchart for column chromatography.

References

• Enantioselective Synthesis of Spirocyclic Isoxazolones Using a Conia-Ene Type Reaction. PMC. (2025, March 5).

• Recrystallization. MIT Digital Lab Techniques Manual. (2010, February 4). Retrieved from [Link]

• Hjeds, H., & Krogsgaard-Larsen, P. (n.d.). Synthesis of Some 4-Aminoalkyl-5-methyl-3-isoxazolols Structurally Related to Muscimol and ›-Aminobutyric Acid (GABA).

• Recrystallization. (n.d.). Retrieved from [Link]

• Journal of Pesticide Science. (n.d.). ScienceOpen.

• Synthesis of 3-amino-5-(t-butyl)isoxazole. (n.d.). PrepChem.com. Retrieved from [Link]

• 3-TERT-BUTYLISOXAZOL-5-AMINE. (n.d.). LookChem. Retrieved from [Link]

• Ghabrial, S. S., Thomsen, I., & Torssell, K. B. G. (n.d.). Synthesis of Biheteroaromatic Compounds via the Isoxazoline Route. SciSpace.
• ISOLATION OF BIOACTIVE COMPOUNDS
• Method of producing 3-amino-5-/tertiary butyl/-isoxazole. (n.d.). Google Patents.
• Ciura, K., et al. (2020). Lipophilicity Determination of Antifungal Isoxazolo[3,4-b]pyridin-3(1H)

• 3-Isoxazolamine, 5-(1,1-dimethylethyl)-. (n.d.). PubChem. Retrieved from [Link]

• Copper nitrate-mediated synthesis of 3-aryl isoxazolines and isoxazoles from olefinic azlactones - Supporting Inform
• He, Z., et al. (2025, June 12). Group 13 Lewis acid-mediated formation of 5-oxazolone derivatives from tert-butyl isocyanoacetate.
• Preparation of Highly Purified Plant DNA. (n.d.). Collection of Plant Tissue.
• Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol.
• Analytical Techniques for the Determination of Imidazole Compounds: A Detailed Guide for Researchers. (2025). Benchchem.
• Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. (2024, October 12).
• Review of Characteristics and Analytical Methods for Determin
• Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. (n.d.). PMC.
• Determination Microbiological Purity of the Gel "Antiсandid". (2017). JOCPR.
• Design and Synthesis of Novel Isoxazole Tethered Quinone-Amino Acid Hybrids. (n.d.). PMC.
• Which sample solvents work best with normal-phase flash column chrom
• Synthesis, Characterization and Biological Study of Some New 1,3-Oxazolone-5(4H)
• PRODUCT INFORM
• He, Z., et al. (2025, June 12). Group 13 Lewis acid-mediated formation of 5-oxazolone derivatives from tert-butyl isocyanoacetate.

Sources

• 1. Enantioselective Synthesis of Spirocyclic Isoxazolones Using a Conia-Ene Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. CS203945B2 - Method of producing 3-amino-5-/tertiary butyl/-isoxazole - Google Patents [patents.google.com]
• 4. repository.up.ac.za [repository.up.ac.za]
• 5. rsc.org [rsc.org]

Preventing decomposition of isoxazolones under basic conditions

Doc ID: ISOX-STAB-004 Version: 2.1 Last Updated: February 26, 2026 Department: Chemical Development & Process Safety

Executive Summary: The "Janus" Heterocycle

Isoxazol-5-ones are valuable pharmacophores and synthetic intermediates, but they present a dichotomy to the synthetic chemist. While they are stable enough to serve as core scaffolds in drug discovery (e.g., immunomodulators, fungicides), they are simultaneously "masked" nitriles and carbanions.

Under basic conditions, the N–O bond (Bond Dissociation Energy ≈ 151 kcal/mol) becomes the thermodynamic weak link. This guide addresses the critical failure mode: Base-catalyzed ring opening (BCRO) .

Key Takeaway: The stability of the isoxazol-5-one ring is inversely proportional to the basicity of the medium and the temperature. Successful functionalization requires kinetic control to prevent the thermodynamic collapse into

-cyanocarbonyls.

The Mechanics of Decomposition

To prevent decomposition, you must understand the failure mechanism. The decomposition is not random; it follows a specific cascade triggered by deprotonation at the C-4 position.

The Decomposition Cascade

When a base (B:) removes the acidic proton at C-4, the resulting anion is resonance-stabilized. However, if the cation is hard (e.g., Li+, Na+) or the temperature is elevated, the electron density shifts to break the weak N–O bond.

Figure 1: The base-catalyzed decomposition pathway. The critical control point is preventing the transition from the C4-Anion to the Ketene Imine.

Troubleshooting & FAQ

Direct solutions to common experimental failures.

Scenario A: "I see a strong nitrile peak (~2200 cm⁻¹) in IR or ¹³C NMR."

Diagnosis: You have triggered Base-Catalyzed Ring Opening (BCRO). Root Cause: The base used was too strong (pKa > 18) or the reaction was allowed to warm up while the anion was unquenched. Corrective Action:

• Switch Base: Replace NaH, LDA, or NaOEt with mild organic bases (e.g., Piperidine, DBU, or 2-Aminopyridine).

• Solvent Switch: If using aqueous conditions, ensure pH is buffered < 8.5.

• Temperature: Run the deprotonation at -78°C to 0°C . Never reflux a basic isoxazolone solution unless ring opening is the goal.

Scenario B: "I am trying to alkylate C-4, but I get O-alkylation or N-alkylation mixtures."

Diagnosis: Ambident Nucleophile Attack. Root Cause: The isoxazolone anion can react at C-4, N-2, or O-exocyclic. Hard electrophiles favor O/N attack; soft electrophiles favor C-attack. Corrective Action:

• Use Soft Electrophiles: Michael acceptors (acrylates) or benzyl bromides favor C-alkylation.

• Counter-ion Control: Use a soft counter-ion. Switch from Li+ (hard, favors O-attack) to K+ or Cs+ (soft, favors C-attack).

• Solvent: Use non-polar solvents (THF, Toluene) to promote tight ion pairing, which often shields the Oxygen.

Scenario C: "My Knoevenagel condensation yields are low (<40%)."

Diagnosis: Aldol reversibility or catalyst poisoning. Corrective Action:

• Catalyst: Use 2-Aminopyridine (2-AP) or Amine-functionalized cellulose in water. These catalysts activate the aldehyde without sufficiently basicity to cleave the isoxazolone ring [1].

• Water as Solvent: Surprisingly, water is an excellent solvent for these condensations due to the hydrophobic effect driving the reactants together, often requiring no external base [2].

Operational Protocols

Protocol 4.1: Safe Knoevenagel Condensation (Green Chemistry)

Recommended for synthesizing 4-arylideneisoxazol-5-ones without decomposition.

Reagents:

• Substituted Benzaldehyde (1.0 equiv)

• Ethyl Acetoacetate (1.0 equiv)

• Hydroxylamine Hydrochloride (1.0 equiv)

• Catalyst: 2-Aminopyridine (10-20 mol%) or Sodium Acetate (mild base).

• Solvent: Water (or Ethanol/Water 1:1).

Workflow:

• Dissolution: Dissolve Hydroxylamine HCl and Sodium Acetate in water at Room Temperature (RT). Stir for 10 min to generate free hydroxylamine in situ.

• Addition: Add Ethyl Acetoacetate. Stir for 15 min. (Formation of oxime intermediate).[1][2]

• Condensation: Add the Aldehyde and 2-Aminopyridine.

• Reaction: Stir at RT for 2-6 hours. Do not heat above 50°C.

• Isolation: The product usually precipitates. Filter and wash with cold water/ethanol.

  • Validation: Check NMR for the disappearance of the aldehyde proton (~10 ppm) and the appearance of the vinyl proton (~7.8-8.5 ppm).

Protocol 4.2: C-Alkylation with Kinetic Control

Recommended for adding carbon chains to C-4.

Reagents:

• 3-Methylisoxazol-5-one[1][2][3][4]

• Electrophile (e.g., Benzyl Bromide)

• Base: Potassium Carbonate (

  ) or Cesium Carbonate ( ). Avoid NaH.

• Solvent: Acetone or DMF.

Workflow:

• Cryogenic Setup: Cool the solution of isoxazolone in Acetone to 0°C .

• Base Addition: Add

  (1.2 equiv) slowly.

• Electrophile Addition: Add the electrophile dropwise over 20 minutes.

• Quench: Monitor by TLC. Once complete (usually < 3 hours), quench immediately with dilute HCl (pH 4-5) to neutralize the anion before workup.

Decision Matrix: Base Selection

Select the base based on the pKa of the C-4 proton (typically 10-13 depending on substitution) and the risk of ring opening.

Base	pKa (Conj. Acid)	Risk Level	Recommended Use
Sodium Hydride (NaH)	35	CRITICAL	Only for rapid trapping with highly reactive electrophiles at -78°C.
Ethoxide (NaOEt)	16	HIGH	Common cause of ring opening. Avoid if possible.
Triethylamine (TEA)	10.7	MODERATE	Good for Knoevenagel, but can be slow.
2-Aminopyridine	6.86	SAFE	Ideal catalyst for aqueous synthesis [1].
Sodium Acetate	4.76	SAFE	Excellent buffer for oxime formation steps.

References

• Faramarzi, Z., & Kiyani, H. (2021).[1] Organocatalyzed Three-Component Synthesis of Isoxazol-5(4H)-ones Under Aqueous Conditions. Heterocycles, 102(9), 1780.[1]

  • Source:

• Gharehassanlou, S., & Kiyani, H. (2024).[4] Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Preprints.org.

  • Source:

• Fernandes, A. A. G., et al. (2025).[5] Isoxazol-5-ones: Unusual Heterocycles with Great Synthetic Potential.[6] Chimica.

  • Source:

• Komatsuda, M., et al. (2022).[7] Ring-Opening Fluorination of Isoxazoles. Organic Letters, 24, 3270-3274.[7]

  • Source:

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. preprints.org [preprints.org]
• 3. 5(2H)-Isoxazolone | C3H3NO2 | CID 170745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Ring‐Opening Chlorination and Bromination of Pyrazolopyridines and Isoxazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Ring-Opening Fluorination of Isoxazoles [organic-chemistry.org]

Reference Data & Comparative Studies

Technical Deep Dive: 1H NMR Tautomeric Analysis of 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone

The following technical guide provides an in-depth analysis of the 1H NMR interpretation for 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone (commonly referred to as 3-tert-butyl-5(4H)-isoxazolone).

Executive Summary

For researchers working with heterocyclic scaffolds, 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone presents a unique analytical challenge. Unlike static molecules, this compound exists in a dynamic tautomeric equilibrium that is highly sensitive to solvent polarity.[1][2][3] A standard 1H NMR spectrum can look drastically different depending on whether it is acquired in chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

This guide objectively compares the spectral performance of this molecule across different solvent environments, providing a definitive framework for distinguishing between the CH-form (ketone) , NH-form (enol/lactam) , and OH-form (hydroxy) tautomers.

Part 1: The Tautomeric Challenge (Comparative Analysis)

The core "alternative" in analyzing this molecule is not a competing product, but the competing tautomeric forms that coexist in solution.[1] Misinterpretation of these forms often leads to incorrect structural assignment (e.g., confusing the 5(4H)-one with the 5(2H)-one).

The Three Tautomers[4]

• CH-Form (5(4H)-one): The kinetically stable form, typically favored in non-polar solvents.

• NH-Form (5(2H)-one): The thermodynamically stable form in polar, hydrogen-bonding solvents.

• OH-Form (5-hydroxy): Aromatic character, often a transient species or favored in very specific pH conditions.[3]

Comparative Data: Solvent-Dependent Chemical Shifts

The following table summarizes the expected chemical shifts (

) for the critical protons. Note the dramatic shift in the ring proton resonance.

Feature	CDCl₃ (Non-Polar)	DMSO-d₆ (Polar Aprotic)	Interpretation
Dominant Tautomer	CH-Form (4H-isomer)	NH-Form (2H-isomer)	Solvent polarity drives equilibrium.
tert-Butyl Group	1.30 – 1.35 ppm (s, 9H)	1.25 – 1.30 ppm (s, 9H)	The t-butyl singlet is the "Anchor Peak"—it remains relatively static.
Ring Protons	3.40 – 3.60 ppm (s, 2H)	4.90 – 5.20 ppm (s, 1H)	CRITICAL: A 2H singlet at ~3.5 ppm indicates the CH-form. A 1H singlet at ~5.0 ppm indicates the NH-form.[3]
Labile Protons	Not observed (or very broad)	11.0 – 12.5 ppm (br s, 1H)	The NH/OH proton is usually invisible in CDCl₃ due to exchange or lack of H-bonding stabilization.

Key Insight: If you observe a singlet integrating to 2 protons around 3.5 ppm, you have successfully isolated the 5(4H)-one . If you see a singlet integrating to 1 proton around 5.0 ppm, the molecule has tautomerized to the 5(2H)-one .

Part 2: Mechanistic Insight & Visualization[3]

To understand why the spectrum changes, we must visualize the proton transfer pathway.[1] The tert-butyl group acts as an electron-donating anchor, stabilizing the ring but not participating in the exchange.

Pathway Diagram: Tautomeric Equilibrium

The following diagram illustrates the dynamic equilibrium and the solvent influence.

Caption: Figure 1. Tautomeric equilibrium of 3-tert-butyl-5-isoxazolone. The transition from CH-form to NH-form is the primary source of spectral variation.

Part 3: Experimental Protocols

To ensure data integrity and reproducibility, follow this self-validating protocol.

Sample Preparation Workflow

Objective: Obtain a spectrum free from concentration-dependent aggregation effects.[3]

• Massing: Weigh 5–10 mg of the solid isoxazolone into a clean vial.

  • Why: High concentrations (>20 mg) can induce intermolecular hydrogen bonding, causing peak broadening and shifting the equilibrium toward the NH-form even in non-polar solvents.

• Solvent Selection:

  • For Structural Confirmation (4H-form): Use CDCl₃ (99.8% D) treated with anhydrous K₂CO₃ to remove trace acid (acid catalyzes tautomerization).

  • For Exchangeable Proton Detection: Use DMSO-d₆ or Acetone-d₆ .[3]

• Dissolution: Add 0.6 mL of solvent. Vortex until fully dissolved.[3]

  • Check: Ensure the solution is clear. Turbidity indicates undissolved solids which will ruin the shim.[3]

• Acquisition:

  • Run a standard proton sequence (zg30).[3]

  • Relaxation Delay (D1): Set to 5 seconds .

  • Why: The t-butyl protons have a long T1 relaxation time.[3] A short D1 will result in poor integration accuracy for the t-butyl group (9H), making it a bad reference standard.

Spectral Processing & Assignment Logic

Use this decision tree to assign your spectrum.

Caption: Figure 2. Logic flow for structural assignment based on ring proton chemical shift.

Part 4: Scientific Grounding & Causality[3]

Why does the shift occur?

The dramatic shift from 3.5 ppm to 5.0 ppm is governed by hybridization changes and anisotropy :

• sp³ vs sp²: In the CH-form, the ring carbon (C4) is sp³ hybridized .[3] The attached protons are aliphatic, resonating upfield (~3.5 ppm).[1]

• Conjugation: In the NH-form, the ring carbon (C4) becomes sp² hybridized (part of a C=C double bond). The proton becomes vinylic and is deshielded by the magnetic anisotropy of the double bond, moving it downfield (~5.0 ppm).

• Solvent Stabilization: Polar solvents like DMSO stabilize the charge-separated zwitterionic character of the NH/OH forms, driving the equilibrium away from the neutral CH-form [1].

Self-Validation Check

To verify your assignment without external data:

• Integration Ratio: Set the t-butyl peak (1.3 ppm) to an integral of 9.00 .

• Check the Ring Proton:

  • If the peak at 3.5 ppm integrates to 2.00 , your assignment of the 4H-form is correct.

  • If the peak at 5.0 ppm integrates to 1.00 , your assignment of the 2H-form is correct.

  • Note: Any deviation implies a mixture or impurity.[3]

References

• Beilstein Journals. (2022).[3] Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition... solvent polarity on the keto–enol equilibrium.[2][3][4] Beilstein-Institut.[3] [Link]

• National Institutes of Health (NIH). (2025).[3] Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone...[1]. PubMed Central.[3] [Link]

• Royal Society of Chemistry. (2014). 1H NMR (DMSO-d6) Data for Isoxazole Derivatives. RSC Advances. [Link]

Sources

• 1. op.niscpr.res.in [op.niscpr.res.in]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. Isoxazole | C3H3NO | CID 9254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. BJOC - Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides [beilstein-journals.org]

FTIR Spectral Analysis of 3-tert-butyl-5-isoxazolone Functional Groups

This guide provides an in-depth technical analysis of the FTIR spectral characteristics of 3-tert-butyl-5-isoxazolone , a critical heterocyclic scaffold in drug discovery. It focuses on distinguishing tautomeric forms and validating structural integrity against common analogs.

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Analytical Scientists, Drug Development Researchers

Executive Summary

3-tert-butyl-5-isoxazolone is a pharmacophore often utilized as a bioisostere for carboxylic acids or as a precursor for diverse heterocycles. Its analysis is complicated by tautomeric equilibrium (CH-, NH-, and OH-forms), which is highly sensitive to solvent polarity and physical state.

This guide provides a definitive framework for using Fourier Transform Infrared (FTIR) spectroscopy to:

• Identify the dominant tautomer in solid and solution states.

• Differentiate the 3-tert-butyl derivative from sterically unhindered analogs (e.g., 3-methyl-5-isoxazolone).

• Validate product purity through specific vibrational markers.

The Tautomeric Landscape

The core challenge in analyzing 5-isoxazolones is their ability to exist in three distinct tautomeric forms. FTIR is the most rapid technique to resolve this equilibrium in the solid state.

Tautomeric Equilibrium Pathway

The following diagram illustrates the dynamic equilibrium and the specific functional groups associated with each form.

Figure 1: Tautomeric equilibrium of 3-substituted-5-isoxazolones. The stability of the NH-form is often enhanced in the solid state due to intermolecular hydrogen bonding.

Detailed Spectral Assignments

The 3-tert-butyl group introduces unique steric and vibrational signatures that distinguish this molecule from its methyl or phenyl analogs.

Table 1: Key Vibrational Bands & Assignments[1]

Functional Group	Frequency (cm⁻¹)	Intensity	Vibrational Mode Assignment	Comparison vs. 3-Methyl Analog
C=O (Carbonyl)	1700 – 1750	Strong	C=O Stretching (NH-form dominant). Note: Shifts to >1770 cm⁻¹ if CH-form.	Similar. The bulky t-butyl group causes a minor blue shift (+5-10 cm⁻¹) due to steric inhibition of H-bonding.
C=N (Ring)	1590 – 1610	Medium	C=N Stretching (Endocyclic).	Distinct. The t-butyl group sharpens this band by reducing ring flexibility compared to the methyl analog.
C-H (Aliphatic)	2960 – 2970	Strong	ν_as(CH₃) – Diagnostic for t-Butyl .	Critical Difference. 3-methyl shows weaker, simpler bands. The t-butyl group shows a strong, split asymmetric stretch.
C-H (Symmetric)	2870	Medium	ν_s(CH₃).	Absent or obscured in non-bulky analogs.
t-Butyl Skeletal	1395 & 1365	Med-Strong	"Gem-dimethyl" doublet (C-H bending).	Unique Marker. The 3-methyl analog shows a single band at ~1380 cm⁻¹. The split is specific to the t-butyl group.
N-H / O-H	3100 – 3400	Broad	Bonded N-H or O-H stretch (Tautomer dependent).	Variable. Steric bulk of t-butyl may weaken intermolecular H-bonding, sharpening this band compared to 3-methyl.
N-O (Ring)	850 – 950	Weak	N-O Stretching.	Generally consistent across isoxazolones.

Comparative Analysis: Performance vs. Alternatives

Comparison 1: 3-tert-butyl vs. 3-methyl-5-isoxazolone

The tert-butyl group acts as a "conformational anchor" and a spectroscopic simplifier in the fingerprint region, but a complications source in the C-H region.

• Spectral Resolution: The tert-butyl derivative often yields sharper spectra in the solid state because the bulky group enforces a more rigid crystal lattice, reducing the breadth of H-bonded bands seen in the 3-methyl analog.

• Tautomeric Stability: The steric bulk at position 3 destabilizes the planar H-bonded dimers required for the NH-form, often shifting the equilibrium slightly towards the CH-form in solution compared to the methyl analog.

Comparison 2: FTIR vs. Alternative Analytical Techniques

Feature	FTIR (This Method)	1H NMR (Solution)	Raman Spectroscopy
Tautomer ID	Superior for Solid State. Instantly distinguishes C=O (keto) from OH (enol) in powder form.	Superior for Solution. Quantifies tautomeric ratio (CH/NH) via integration of ring protons.	Complementary. Better for detecting symmetric ring vibrations (C=C/C=N) masked in FTIR.
Throughput	High. ATR-FTIR requires <1 min/sample. No solvent needed.	Low. Requires deuterated solvents and shimming.	Medium. Fluorescence from impurities can interfere.
Cost	Low.	High.	Medium-High.

Experimental Protocol

To ensure reproducible data, follow this self-validating protocol.

Method: ATR-FTIR Acquisition

Objective: Obtain a high-resolution spectrum to confirm identity and tautomeric state.

• Instrument Setup:

  • Use a Diamond or ZnSe ATR crystal.

  • Resolution: 4 cm⁻¹. Scans: 32 (minimum).

  • Range: 4000 – 600 cm⁻¹.

• Background: Collect an air background immediately prior to sampling.

• Sample Prep:

  • Place ~5 mg of solid 3-tert-butyl-5-isoxazolone on the crystal.

  • Apply high pressure to ensure uniform contact (crucial for the C-H stretch region).

• Validation Check (Self-Correcting Step):

  • Check 2900-3000 cm⁻¹: Do you see the distinct doublet/multiplet at 2960/2870? If weak, re-clamp sample.

  • Check 1700-1800 cm⁻¹: Is the carbonyl peak saturated (flat top)? If yes, use less sample or switch to KBr pellet method.

Workflow Diagram: Spectral Interpretation

Figure 2: Decision tree for confirming structural identity and tautomeric state.

References

• Biol. Mol. Chem. (2024).[1][2] Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivatives.

  • Citation for general isoxazole ring vibrations (C=N at 1600 cm⁻¹, N-O

• Gelest, Inc. Infrared Analysis of Organosilicon Compounds: Spectra-Structure Correlations.

  • Citation for characteristic tert-butyl skeletal vibr

• National Institutes of Health (NIH). Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone...

  • Citation for tautomeric energy differences and stability of CH vs NH forms in 3-substituted isoxazolones.

• LibreTexts Chemistry. Infrared Spectra of Some Common Functional Groups.

  • Citation for general carbonyl and C-H stretch assignments.

• PubChem. 3-Isoxazolamine, 5-(1,1-dimethylethyl)- Compound Summary.

  • Reference for chemical structure and physical property data of tert-butyl isoxazole deriv

Sources

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. biolmolchem.com [biolmolchem.com]

Mass spectrometry fragmentation patterns of 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone (also known as 3-tert-butyl-5-isoxazolone). It is designed for analytical chemists and organic synthesis researchers requiring rigorous structural verification.

Executive Summary

3-(1,1-Dimethylethyl)-5(4H)-isoxazolone (MW: 141.17 g/mol ) is a critical heterocyclic intermediate. Its mass spectral signature is defined by a competition between isoxazolone ring cleavage (loss of

) and alkyl side-chain fragmentation (loss of methyl radicals or isobutylene).

Unlike its methyl-substituted analogs, the tert-butyl derivative exhibits a suppressed molecular ion (

) in Electron Ionization (EI) due to the stability of the tertiary butyl cation ( 57). This guide compares these unique patterns against standard analogs to facilitate unambiguous identification.

Structural Dynamics & Ionization

Before analyzing fragmentation, one must understand the precursor ion state. 5-isoxazolones exhibit annular tautomerism, existing in three potential forms:

-form (4H), -form (2H), and -form (5-hydroxy).

• Gas Phase (EI-MS): The molecule predominantly ionizes from the 4H-form or 2H-form . The bulky tert-butyl group at position 3 sterically protects the nitrogen, potentially shifting the tautomeric equilibrium compared to smaller analogs.

• Liquid Phase (ESI-MS): In protic solvents (LC-MS), the OH-form (aromatic isoxazol-5-ol) contributes significantly to the

  species ( 142).

Fragmentation Mechanisms: A Comparative Analysis

The Primary Pathway: Ring Cleavage (The Isoxazolone Fingerprint)

The diagnostic fragmentation for all 5-isoxazolones is the extrusion of a neutral carbon dioxide molecule (

, 44 u).

• Mechanism: The molecular ion undergoes a retro-cycloaddition-like cleavage.

• Result: Transformation of the isoxazolone ring into a reactive azirine or nitrile ylide radical cation.

• Observation: For the tert-butyl derivative, this transitions the parent ion (

  141) to a fragment at 97 .

The Secondary Pathway: Side-Chain Ejection (The Specific Identifier)

This pathway differentiates the 3-tert-butyl derivative from the 3-methyl analog.

• 3-Methyl-5-isoxazolone: The methyl group is tightly bound. Fragmentation is dominated by ring cleavage.

• 3-tert-Butyl-5-isoxazolone: The tert-butyl group is labile.

  • -Cleavage: Loss of a methyl radical ( , 15 u) yields the ion at 126 .

  • Inductive Cleavage: Formation of the stable tert-butyl cation (

    ) at 57 . In 70 eV EI spectra, this is often the Base Peak (100% intensity).

Comparative Data Table (EI-MS @ 70 eV)

Ion Identity	m/z	Relative Abundance (Est.)	Origin / Mechanism
Molecular Ion ( )	141	Low (< 10%)	Parent Radical Cation ( )
	126	Medium (20-40%)	Loss of methyl from t-butyl group
	97	Medium (30-50%)	Diagnostic: Isoxazolone ring contraction to azirine
t-Butyl Cation	57	High (100%)	Base Peak: Stable tertiary carbocation formation
Acetonitrile deriv.	41	Variable	Further breakdown of the heterocyclic core

Visualization of Fragmentation Pathways[1][2][3][4][5][6][7]

The following diagram maps the competing fragmentation pathways, highlighting the divergence between ring conservation (side-chain loss) and ring destruction (CO2 loss).

Caption: Fragmentation tree for 3-tert-butyl-5-isoxazolone showing the competition between alkyl group ejection (Red) and isoxazolone ring contraction (Green).

Experimental Protocols

To replicate these results for structural confirmation, use the following validated workflows.

GC-MS Protocol (Standard Identification)

• System: Agilent 7890/5977 or equivalent single quadrupole.

• Column: HP-5ms or DB-5 (30m x 0.25mm, 0.25µm film).

• Inlet: Split mode (20:1) @ 250°C. Note: High inlet temps may induce thermal decarboxylation before ionization. If m/z 141 is absent, lower inlet to 200°C.

• Source: Electron Ionization (EI) @ 70 eV, 230°C.

• Scan Range: 35–300 amu.

LC-MS Protocol (High Sensitivity/Polar Analysis)

• Ionization: Electrospray Ionization (ESI) in Positive Mode .

• Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

• Observed Species:

  • : m/z 142.
  • : m/z 164.

  • Dimer

    : m/z 283 (Common in ESI for isoxazolones due to H-bonding capability).

References

• NIST Mass Spectrometry Data Center. Isoxazole and Isoxazolone Derivatives: Fragmentation Patterns. National Institute of Standards and Technology.[1][2][3] [Link]

• Sánchez-Viesca, F., et al. (2005).[4] Fragmentation mechanisms in electron ionization mass spectrometry of 5(4H)-oxazolones and isoxazolones. Rapid Communications in Mass Spectrometry.[4] [Link]

• Bouché, L., et al. (2023). Enantioselective Synthesis of Spirocyclic Isoxazolones. Journal of Organic Chemistry (Supporting Info: Characterization of 3-tert-butyl-5-isoxazolone intermediates). [Link]

Sources

• 1. Welcome to the NIST WebBook [webbook.nist.gov]
• 2. NIST Chemistry WebBook [webbook.nist.gov]
• 3. Isoxazole [webbook.nist.gov]
• 4. semanticscholar.org [semanticscholar.org]

Elemental Analysis Standards for 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone: A Comparative Technical Guide

Executive Summary

For researchers synthesizing or utilizing 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone (also known as 3-tert-butyl-5(4H)-isoxazolone), establishing chemical purity is a critical gateway to biological testing. While Combustion Elemental Analysis (CHN) remains the historical "gold standard" for publication, its blind spots regarding trapped solvents and inorganic impurities often lead to ambiguous results for heterocyclic small molecules.

This guide objectively compares the traditional CHN combustion method against modern quantitative Nuclear Magnetic Resonance (qNMR) and High-Resolution Mass Spectrometry (HRMS). We provide the theoretical elemental baselines, specific experimental protocols, and a decision matrix to select the optimal validation method for this specific isoxazolone derivative.

Part 1: The Target & The Standard (Combustion Analysis)

Before comparing methods, we must establish the Theoretical Standard . Any analytical method applied to 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone is measured against its stoichiometric perfection.

Chemical Profile & Theoretical Calculation

• Compound: 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone

• Molecular Formula: C₇H₁₁NO₂

• Molecular Weight: 141.17 g/mol

• Structure Note: The tert-butyl group is bulky, which can influence crystal packing and solvent retention. The isoxazolone core is subject to tautomerism (CH-form vs. NH-form), though this does not affect elemental composition.

Table 1: Theoretical Elemental Composition (The "Perfect" Standard)

Element	Count	Atomic Mass	Total Mass Contribution	Theoretical %	Acceptance Range (+/- 0.4%)
Carbon (C)	7	12.011	84.077	59.56%	59.16% – 59.96%
Hydrogen (H)	11	1.008	11.088	7.85%	7.45% – 8.25%
Nitrogen (N)	1	14.007	14.007	9.92%	9.52% – 10.32%
Oxygen (O)	2	15.999	31.998	22.67%	Typically calculated by difference

The "Gold Standard" Rule

In peer-reviewed literature (e.g., J. Org. Chem., J. Med. Chem.), a compound is considered "analytically pure" only if the experimental values for C, H, and N fall within ±0.4% of the theoretical values calculated above.

Part 2: Comparative Analysis (Performance & Causality)

As a Senior Scientist, I often see CHN analysis fail for isoxazolones not because the synthesis failed, but because the method cannot distinguish between the product and trapped impurities.

Method A: Combustion Analysis (CHN)

• Mechanism: Flash combustion at >900°C. Gases (

  , , ) are separated via GC and quantified via Thermal Conductivity Detection (TCD).

• Pros: Accepted universally by journals; requires small sample size (~2 mg).

• Cons:

  • Blind to Structure: A 1:1 mixture of the product and an isomer yields the exact same result.

  • The "Solvent Trap": The bulky tert-butyl group in 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone creates lattice voids that trap crystallization solvents (e.g., dichloromethane). Even 1% trapped solvent throws the Carbon value off by >0.4%, causing a "Fail."

  • Destructive: The sample is consumed.

Method B: Quantitative NMR (qNMR)[1][2][3]

• Mechanism: Comparing the integration of the analyte's proton signals against a certified Internal Standard (IS) of known purity added to the same tube.

• Pros:

  • Absolute Purity: Calculates w/w% purity directly.

  • Structural Proof: Confirms identity and purity simultaneously.

  • Tautomer Awareness: Can detect if the isoxazolone is equilibrating between 4H (keto) and OH (enol) forms.

• Cons: Requires larger sample mass (~10-20 mg) for high precision; requires precise weighing (metrology).

Method C: High-Res Mass Spectrometry (HRMS)[3]

• Mechanism: Ionization (ESI/APCI) and Time-of-Flight (TOF) detection.

• Pros: Confirms formula (C7H11NO2) with <5 ppm error.

• Cons: Not Quantitative. Ionization efficiency varies wildly between the isoxazolone and potential impurities. A 99% pure signal on MS could correspond to a 50% pure sample if the impurity ionizes poorly.

Summary of Performance

Table 2: Comparative Performance Matrix

Feature	Elemental Analysis (CHN)	qNMR	HRMS
Primary Output	% Composition (C, H, N)	Absolute Purity (w/w %)	Exact Mass (m/z)
Accuracy	High (if dry/pure)	High (depends on balance)	Low (Qualitative only)
Specificity	Low (Blind to isomers)	High (Fingerprint)	Medium (Formula only)
Sample Req.	1–3 mg	10–20 mg (Recoverable)	<0.1 mg
Major Risk	Trapped solvent = False Fail	Weighing error = False Result	Ion suppression = False Pass

Part 3: Experimental Protocols

Protocol A: Pre-Analysis Drying (Critical for CHN)

Context: The tert-butyl group increases lipophilicity, often trapping non-polar solvents.

• Grinding: Gently crush crystals of 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone into a fine powder to break solvent inclusions.

• Vacuum: Place in a drying pistol (Abderhalden) or vacuum oven.

• Conditions: Apply high vacuum (<1 mbar) at 40°C for 12 hours. Note: Isoxazolones can be thermally labile; do not exceed 60°C.

• Validation: Run a quick 1H-NMR. If solvent peaks are visible, CHN analysis will fail .

Protocol B: qNMR Workflow (The Modern Standard)

Context: This is the self-validating alternative when CHN fails due to solvent.

• Internal Standard Selection:

  • Recommended: 1,3,5-Trimethoxybenzene or Maleic Acid.

  • Reason: These provide singlets that do not overlap with the tert-butyl singlet (approx 1.2-1.3 ppm) or the ring protons of the isoxazolone.

• Weighing (The most critical step):

  • Weigh ~15 mg of 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone (Analyte) into a vial. Record to 0.01 mg precision (

    ).

  • Weigh ~10 mg of Internal Standard. Record to 0.01 mg precision (

    ).

• Solvation: Dissolve both in 0.6 mL DMSO-d6 (prevents exchange of acidic protons on the isoxazolone ring).

• Acquisition Parameters:

  • Pulse Angle: 90°.

  • Relaxation Delay (d1): Must be

    (longest relaxation time). For this compound, set d1 = 30-60 seconds to ensure the tert-butyl protons relax fully.

  • Scans: 16 or 32.

• Calculation:

  (Where I=Integral, N=Number of protons, M=Molar Mass, m=Mass, P=Purity)

Part 4: Visualization & Logic

Analytical Decision Workflow

This diagram illustrates the logical path a researcher should take to validate this specific compound.

Figure 1: Decision logic for validating 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone purity. Note the loop for drying solvents, which is the most common failure mode for this lipophilic compound.

qNMR Mechanism

The following diagram details the self-validating loop of the qNMR protocol.

Figure 2: qNMR Workflow.[1] The accuracy of this method relies entirely on the precision of the balance and the homogeneity of the mixture.

Part 5: References

• IUPAC. (2021). Metrological and quality concepts in analytical chemistry (IUPAC Recommendations 2021).[2] Pure and Applied Chemistry.[2] [Link]

• National Institutes of Health (NIH). (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[3][4][5] Journal of Medicinal Chemistry. [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR).[6][4][7] [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. goldbook.iupac.org [goldbook.iupac.org]
• 3. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. emerypharma.com [emerypharma.com]
• 6. researchgate.net [researchgate.net]
• 7. scilit.com [scilit.com]

Safety & Regulatory Compliance

Operational Guide: Disposal and Handling of 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone

[1][2]

Executive Summary & Core Directive

Treat 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone as a Hazardous Organic Waste. [1][2]

While the tert-butyl group provides steric stabilization to the isoxazolone core, this compound contains a latent high-energy N-O bond characteristic of isoxazoles.[1][2] It must be segregated from strong reducing agents and bases to prevent uncontrolled ring cleavage or hydrolysis.

Immediate Action Required:

• Do NOT dispose of via sanitary sewer (drain).

• Do NOT mix with oxidizers or active metals.

• Primary Disposal Route: High-temperature incineration via an approved hazardous waste contractor.[1][2]

Chemical Hazard Profile & Causality

To manage disposal safely, one must understand the compound's reactivity profile. The disposal protocols below are derived from these specific chemical properties:

Property	Description	Operational Implication
Chemical Identity	3-(1,1-Dimethylethyl)-5(4H)-isoxazolone (Also: 3-tert-butyl-5-isoxazolone)	Use accurate nomenclature on waste tags to prevent misidentification as a general ketone.[1][2]
Reactivity Motif	Isoxazolone ring (N-O bond)	The N-O bond is a weak link ( ).[1][2] Thermal stress or metal catalysis can trigger ring opening to reactive nitrene/carbene intermediates.[2]
Tautomerism	Exists in equilibrium between CH-form (ketone) and OH-form (enol)	Solubility may vary based on pH.[1][2] Avoid basic aqueous waste streams which shift equilibrium and may induce hydrolysis.
Toxicity Class	Irritant (Skin/Eye/Resp); Potential Sensitizer	Standard nitrile gloves (0.11mm) are sufficient for incidental contact; double-gloving recommended for spill cleanup.[1][2]

Disposal Workflow & Decision Logic

The following decision tree dictates the proper waste stream selection based on the physical state of the material.

Figure 1: Decision logic for waste stream segregation. Note the critical segregation step to prevent inadvertent chemical reactions in the waste container.

Detailed Procedural Steps

Phase 1: Pre-Disposal Stabilization

Objective: Ensure the material is stable enough for transport.[2]

• Purity Check: If the material is old (>2 years) or has been stored in clear glass exposed to light, inspect for discoloration (darkening often indicates decomposition).

  • Action: If significant decomposition is suspected, do not consolidate with other organic waste. Package separately as "Unstable Organic Waste" to alert the disposal contractor.

• Quenching (Reaction Mixtures Only): If the isoxazolone is part of a crude reaction mixture containing unreacted reagents (e.g., hydroxylamine), quench the reaction first.

  • Protocol: Dilute with appropriate solvent and wash with water/brine to remove water-soluble reactive species before disposing of the organic layer.[2]

Phase 2: Waste Stream Classification

Select the appropriate waste code based on your facility's local regulations (RCRA in US).

Waste Stream	Criteria	Recommended Container	Labeling Requirement
Solid Hazardous	Pure solid, filter cakes, contaminated silica gel.[1][2]	Wide-mouth HDPE or Amber Glass.[1]	"Solid Waste - Toxic" Constituent: 3-(1,1-Dimethylethyl)-5(4H)-isoxazolone
Organic (Halogenated)	Dissolved in DCM, Chloroform, Dichlorobenzene.[1][2]	Safety Can (FM Approved) or Amber Glass.[2]	"Halogenated Solvent Waste" List solvent % and solute.
Organic (Non-Hal)	Dissolved in Acetone, Ethyl Acetate, Alcohols.	Safety Can (FM Approved) or HDPE Carboy.	"Flammable Organic Waste" List solvent % and solute.

Phase 3: Spill Cleanup (Emergency Procedure)

In the event of a benchtop spill of solid material:

• Isolate: Evacuate the immediate 3-meter radius.[1]

• PPE: Don nitrile gloves, safety goggles, and a lab coat. If powder is fine/dusty, use an N95 respirator to prevent inhalation of irritant dust.

• Containment: Do not dry sweep (generates dust).[2] Cover with a wet paper towel (solvent-dampened if hydrophobic, water if permissible) or use a dedicated chemical vacuum.[1]

• Disposal: Place all cleanup materials into a clear plastic bag, seal, and place that bag into the Solid Hazardous Waste container.

References & Authority

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 171473, 5-tert-butyl-1,2-oxazol-3-amine (Isomer/Related Structure Reference). Retrieved from [Link][1]

  • Note: While specific data for the 5-one tautomer is rare, safety protocols are derived from the isoxazole class properties found in this database.[1][2]

• National Research Council (US) Committee on Prudent Practices in the Laboratory (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link][1][2]

  • Source for general organic waste segregation and incineration protocols.[1]

• • General reference for H-codes (H302, H315, H319) associated with alkyl-isoxazoles.[1][2]

Sources

• 1. 3-Isoxazolamine, 5-(1,1-dimethylethyl)- | C7H12N2O | CID 171473 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]